2-(4-Methylpiperidin-4-yl)-1,3-benzothiazole hydrochloride

• IUPAC Name: 2-(4-methylpiperidin-4-yl)-1,3-benzothiazole;hydrochloride
• InChI: InChI=1S/C13H16N2S.ClH/c1-13(6-8-14-9-7-13)12-15-10-4-2-3-5-11(10)16-12;/h2-5,14H,6-9H2,1H3;1H
• InChI Key: DJIHPROZEAUQQU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)C2=NC3=CC=CC=C3S2.Cl
• Molecular Formula: C13H17ClN2S
• Molecular Weight: 268.81 g/mol
• CAS No.: 1803604-60-5

Description

2-(4-Methylpiperidin-4-yl)-1,3-benzothiazole hydrochloride is a useful research compound. Its molecular formula is C13H17ClN2S and its molecular weight is 268.81 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Benzothiazole derivatives, including those structurally related to 2-(4-Methylpiperidin-4-yl)-1,3-benzothiazole hydrochloride, have been extensively studied for their antimicrobial properties. For instance, certain benzothiazole derivatives have demonstrated potential as antimicrobial agents, exhibiting antibacterial and antifungal activities against various strains such as Staphylococcus aureus, Candida albicans, Pseudomonas aeruginosa, Escherichia coli, and Bacillus subtilis. The antimicrobial efficacy of these compounds varies based on the structure of the cyclic amines present in the benzothiazole derivatives, indicating the significance of structural variation in determining the biological activity of these compounds (Bahaa Shafiq et al., 2016) (A. Alsarahni et al., 2017) (Nikhil D. Amnerkar et al., 2015).

Corrosion Inhibition

Certain benzothiazole derivatives are also known for their role as corrosion inhibitors. They have been shown to effectively protect materials like low carbon steel in corrosive environments (e.g., hydrochloric acid solutions), primarily through the process of adsorption on the material surface. This highlights their potential in industrial applications where corrosion resistance is crucial (E. Hür et al., 2011) (Zhiyong Hu et al., 2016).

Antioxidant and Anticancer Activity

Furthermore, benzothiazole derivatives have shown promising results in antioxidant and anticancer assessments. Some synthesized benzothiazolopyridine and benzothiazolyl-triazole derivatives exhibited significant antioxidant properties, comparable to reference drugs like ascorbic acid. In anticancer evaluations, certain 4-thiazolidinones with a benzothiazole moiety indicated activity against a range of cancer cell lines, including leukemia, melanoma, and lung cancer, among others, underscoring their potential in medical and pharmacological research (Mahmoud Arafat et al., 2022) (D. Havrylyuk et al., 2010).

Mechanism of Action

Target of Action

The compound contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products . Piperidine derivatives are known to interact with a variety of biological targets, but without specific studies, it’s hard to predict the exact target of this compound.

Mode of Action

The mode of action would depend on the specific biological target of the compound. Piperidine derivatives can act as agonists or antagonists of their targets, or they can modulate the activity of enzymes or transporters .

Biochemical Pathways

Without specific information, it’s difficult to predict the exact biochemical pathways this compound might affect. Piperidine derivatives are often involved in neurotransmission, particularly in pathways involving acetylcholine, dopamine, and serotonin .

Pharmacokinetics

The pharmacokinetic properties of a compound depend on its chemical structure and the route of administration. Piperidine derivatives generally have good bioavailability and can cross the blood-brain barrier .

Result of Action

The result of the compound’s action would depend on its specific mode of action and the biochemical pathways it affects. It could potentially alter neurotransmission, leading to changes in mood, cognition, or motor function .